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Abstract

Jingsongling, also known as xylazole, has carved a significant niche in veterinary
anesthesiology and analgesia since its introduction. As an analogue of xylazine, its
development has been characterized by a growing understanding of its sedative, analgesic,
and muscle relaxant properties across a range of animal species. This technical guide provides
a comprehensive overview of the historical development of Jingsongling, its mechanism of
action, and detailed experimental protocols from key studies. Quantitative data from preclinical
and clinical trials are summarized, and its role in modern veterinary practice is critically
examined. This document is intended to serve as a core resource for researchers, scientists,
and drug development professionals in the veterinary field.

Historical Development and Key Milestones

The development of Jingsongling (xylazole) is closely linked to the widespread veterinary use
of its predecessor, xylazine. Research into xylazine analogues sought to refine its
pharmacological profile, leading to the synthesis and investigation of Jingsongling. Early
studies in the late 1980s began to establish its efficacy and safety profile in various animal
models.

e 1989: One of the earliest documented studies investigated the effects of Jingsongling on
mean arterial blood pressure and heart rate in dogs, exploring the influence of various
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antagonists. This foundational research helped to characterize its primary cardiovascular
effects and receptor interactions.

o Early 2000s: Research expanded to evaluate Jingsongling in combination with other
anesthetic agents, such as ketamine. A notable prospective randomized experimental study
in healthy dogs assessed the metabolic and neurohumoral responses to Jingsongling alone
and in combination with ketamine, providing valuable data on its physiological impact.[1][2]

e 2010s-Present: Jingsongling has been incorporated into a variety of experimental protocols
as a standard anesthetic agent for a wide range of species, including pigs, rats, rabbits,
sheep, and horses.[3][4][5][6][7][8] Its use in complex surgical models, such as hemorrhagic
shock and pulsed-field ablation studies, underscores its reliability and versatility in research
settings.[3][5][9] More recent research has also explored its effects on specific cellular
pathways, such as the NO-cGMP pathway in nerve cells.[10]

Mechanism of Action

Jingsongling, as a xylazine analogue, is an alpha-2 adrenergic agonist. Its primary
mechanism of action involves the stimulation of presynaptic a2-adrenergic receptors in the
central and peripheral nervous system. This agonistic activity leads to a decrease in the
release of norepinephrine, resulting in sedation, analgesia, and muscle relaxation.

Research has also indicated that Jingsongling's effects may involve other pathways. For
instance, studies have shown that it can inhibit the NO-cGMP pathway in fetal rat nerve cells.
[10] Furthermore, its influence on the cardiovascular system, including transient increases in
mean arterial pressure followed by a decrease, and a reduction in heart rate, are well-
documented effects mediated by its interaction with adrenergic receptors.[2]

Signaling Pathway: Alpha-2 Adrenergic Agonism
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Caption: Alpha-2 adrenergic agonist signaling pathway of Jingsongling.

Quantitative Data from Key Studies

The following tables summarize quantitative data from representative studies on Jingsongling.

Table 1: Effects of Jingsongling (Xylazole) with and without Ketamine in Healthy Dogs[2]
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Parameter

Group X (Jingsongling 4
mgl/kg IM)

Group XK (Jingsongling 4
mgl/kg + Ketamine 10
mgl/kg IM)

Pulse Rate (PR)

Decreased

Decreased (Significantly higher
than Group X at some time

points)

Mean Arterial Pressure (MAP)

Transiently Increased

Transiently Increased
(Significantly higher than

Group X at some time points)

Respiratory Rate (fR) Decreased Decreased
Decreased (Significantly higher
Rectal Temperature (RT) Decreased than Group X at some time
points)
_ _ Decreased (Higher values than
Plasma Norepinephrine Decreased
Group X)
) ) Decreased (Higher values than
Plasma Epinephrine Decreased
Group X)
Plasma Insulin Decreased Decreased
_ Increased (Higher values than
Plasma B-endorphin Increased
Group X)
Increased (Higher values than
Plasma Glucose Increased

Group X)

Detailed Experimental Protocols

Anesthesia for Pulsed Field Ablation in Pigs|[3]

e Animals: Healthy Bama male minipigs (n=3, 80 + 10 kg).

e Pre-anesthesia: A mixture of Lumianning (a compound preparation of Jingsongling, edetic

acid, DHE, and haloperidol) and midazolam injection (1:1 ratio) was administered

intramuscularly at a dose of 5 ml/kg.
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e Anesthesia Maintenance: 2,6-Diisopropyl-phenol injection was administered at a speed of 5
ml/h.

e Surgical Procedure:

o

Skin preparation and sterilization were performed at the groin.

[¢]

A femoral vein catheter was inserted under ultrasound guidance.

[¢]

An 8F catheter was inserted into the right atrium and advanced to the left atrium to reach
the pulmonary vein under X-ray guidance.

[¢]

Pulsed field ablation was performed.

e Monitoring: ECG monitoring was performed throughout the operation.

Metabolic and Neurohumoral Response Study in
Dogs|[2]

e Animals: Twelve healthy mongrel dogs (7 male, 5 female, aged 13-20 months, weighing
12.8-15.4 kg).

o Experimental Groups:

o Group X (n=6): Jingsongling 4 mg/kg intramuscularly.

o Group XK (n=6): Jingsongling 4 mg/kg plus ketamine 10 mg/kg intramuscularly.
» Data Collection:

o Physiological parameters (Pulse rate, mean arterial pressure, respiratory rate, rectal
temperature) were recorded before and at 5 to 100 minutes after drug administration.

o Venous blood samples were taken before and at intervals from 0.5 to 24 hours after drug
administration for determination of plasma concentrations of norepinephrine, epinephrine,
B-endorphin, cortisol, insulin, and glucose.
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« Statistical Analysis: ANOVA for repeated measures was used for changes with time, and
ANOVA was used for comparison between treatments.

Experimental Workflow: Canine Metabolic and
Neurohumoral Study

Start: 12 Healthy Mongrel Dogs

Randomization

Group X (n=6) Group XK (n=6)
Jingsongling (4 mg/kg IM) Jingsongling (4 mg/kg) + Ketamine (10 mg/kg) IM

Data Collection
(0-100 min & 0.5-24 hr)

Venous Blood Sampling

Physiological Monitoring Plasma Analysis
(PR, MAP, fR, RT) (Hormones & Metabolites)

Statistical Analysis
(ANOVA)

Results & Conclusion
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Caption: Workflow for the study on metabolic and neurohumoral responses in dogs.

Anesthesia for Hemorrhagic Shock Model in Rats[5]

¢ Animals: Male and female Sprague-Dawley rats (190-230 g).
e Anesthesia:
o Initial dosage of pentobarbital sodium (30 mg/kg ip).
o Initial dosage of Jingsongling (xylidinothiazole, 0.1 mg/kg im).

o Additional doses of both drugs were administered until the rats had no response to a
needle stimulus.

e Surgical Procedure:

o A heparinized catheter was inserted into the right femoral artery for monitoring mean
arterial pressure (MAP) and for bleeding.

o Rats were hemorrhaged to maintain a MAP of 40 mmHg for various durations (10 min, 30
min, 1 h, 2 h, or 4 h).

o At each time point, a laparotomy was conducted, and the superior mesenteric arteries
were removed for further analysis.

Conclusion and Future Directions

Jingsongling has established itself as a reliable and effective anesthetic and analgesic agent
in veterinary medicine. Its history is one of continued investigation and application in
increasingly complex research and clinical scenarios. The quantitative data and experimental
protocols presented in this guide highlight its consistent pharmacological effects and its utility
across a diverse range of species.

Future research should continue to explore the molecular mechanisms underlying its effects
beyond the alpha-2 adrenergic system. Further comparative studies with other anesthetic
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agents could also help to refine species-specific and procedure-specific protocols, optimizing
patient safety and outcomes. The development of novel formulations or delivery systems for
Jingsongling may also present new avenues for its application in veterinary practice.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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